Cas no 744264-44-6 (1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate)

• Product Name: 1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate
• CAS No: 744264-44-6
• MF: C₁₈H₁₃ClN₄O₅S
• MW: 432.837621450424
• CID: 5863149
• PubChem ID: 5138080
• Update Time: 2025-07-15

1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033713266
• 1-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate
• Z19817698
• EN300-26616533
• 744264-44-6
• 1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C18H13ClN4O5S/c1-10(28-17(25)13-6-3-7-20-15(13)19)16(24)22-18-21-14(9-29-18)11-4-2-5-12(8-11)23(26)27/h2-10H,1H3,(H,21,22,24)
• InChI Key： AYEVHBGUORVMSL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC(C)C(NC1=NC(=CS1)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 432.0295184g/mol
• Monoisotopic Mass: 432.0295184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate

Comprehensive Analysis of 1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate (CAS No. 744264-44-6)

1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate (CAS No. 744264-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiazole ring linked to a nitrophenyl group, combined with a chloropyridine carboxylate moiety. This intricate architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential applications as a bioactive intermediate or a lead compound for developing new therapeutics. Its nitro and chloro functional groups contribute to its reactivity, enabling diverse synthetic pathways for derivative development.

The compound’s CAS No. 744264-44-6 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. A growing trend in AI-driven drug discovery has also highlighted its utility in virtual screening and molecular docking studies. Users often inquire about its synthesis methods, physicochemical properties, and safety profiles, making it a hot topic in academic and industrial forums.

From an SEO perspective, keywords such as "thiazole derivatives," "nitrophenyl compounds," and "chloropyridine carboxylate applications" are highly relevant. These terms align with user queries about structure-activity relationships (SAR) and drug design optimization. Additionally, the compound’s potential role in green chemistry initiatives—such as reducing synthetic waste—has sparked discussions in environmental science circles.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 1-{[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]carbamoyl}ethyl 2-chloropyridine-3-carboxylate. Its melting point, solubility, and stability under various conditions are critical data points for researchers. The compound’s compatibility with biodegradable solvents further enhances its appeal in eco-friendly research workflows.

In conclusion, CAS No. 744264-44-6 represents a versatile and scientifically valuable compound with broad applications. Its integration into high-throughput screening platforms and computational chemistry tools underscores its importance in modern research. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in innovation-driven industries.